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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the outgassing properties of

Permabond 910, a methyl cyanoacrylate adhesive, when used in vacuum environments.

Understanding these properties is critical for applications where outgassing can compromise

the integrity of sensitive components, such as in scientific instrumentation, aerospace

equipment, and various research and development processes.

Understanding Outgassing in Vacuum
Outgassing is the release of trapped gases or volatile compounds from a material into a

vacuum. These released substances can condense on cooler surfaces, leading to

contamination that can impair the function of optical, electronic, or other sensitive systems. In

the context of adhesives, outgassing is influenced by the adhesive's chemical composition,

cure state, and the operational temperature and vacuum level.

Outgassing Data for Permabond Cyanoacrylates
Specific outgassing data for Permabond 910, tested according to the industry-standard ASTM

E595 protocol, is not readily available in public documentation. However, Permabond provides

general guidance on the behavior of their cyanoacrylate adhesives in a vacuum.

A crucial factor influencing outgassing is the cure state of the adhesive. A complete cure is

necessary to minimize the release of volatile substances. If the cure is not complete, trace
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amounts of uncured monomer and moisture may be released initially.[1]

The following table summarizes the available quantitative and qualitative data for Permabond

cyanoacrylate adhesives.

Parameter Value/Statement
Experimental
Conditions

Source

Volatile Matter

Release

When fully cured,

Permabond

cyanoacrylate

adhesives will not

yield volatile matter.

Vacuum of 10⁻⁷ mm

Hg at room

temperature.

[1]

Weight Loss

All cyanoacrylates

appear to outgas

about 5% of their

weight.

Heated to 125°C

(250°F) at 10⁻⁷ mm

Hg.

[1]

Note: The 5% weight loss figure is a general statement for all Permabond cyanoacrylates and

is not specific to Permabond 910. This value is analogous to the Total Mass Loss (TML)

measured in standardized tests. However, a corresponding Collected Volatile Condensable

Material (CVCM) value, which is a critical parameter in outgassing assessment, is not provided.

Standardized Outgassing Testing: The ASTM E595
Protocol
The standard test method for measuring outgassing properties of materials for space

applications is ASTM E595, "Standard Test Method for Total Mass Loss and Collected Volatile

Condensable Materials from Outgassing in a Vacuum Environment." This test provides the TML

and CVCM values that are crucial for determining a material's suitability for use in a vacuum.

Experimental Protocol for ASTM E595
The ASTM E595 test procedure involves the following key steps:
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Sample Preparation: The material to be tested is preconditioned at 50% relative humidity for

24 hours and then weighed.[2][3][4]

Vacuum Exposure: The sample is placed in a heated vacuum chamber for 24 hours at a

temperature of 125°C and a vacuum level of at least 5 x 10⁻⁵ torr.[2][3][4]

Condensate Collection: Volatiles that outgas from the sample pass through an exit port and

condense on a cooled collector plate maintained at 25°C.[4]

Measurement of TML and CVCM: After the 24-hour period, the sample and the collector

plate are weighed.

Total Mass Loss (TML): The percentage loss in the mass of the original sample.

Collected Volatile Condensable Material (CVCM): The percentage of the original sample's

mass that has condensed on the collector plate.

Pass/Fail Criteria for ASTM E595
For a material to be considered low-outgassing and suitable for space applications under this

standard, it must meet the following criteria[5][6]:

TML < 1%

CVCM < 0.1%

Given that Permabond's general data suggests a weight loss of around 5% for their

cyanoacrylates at 125°C, it is unlikely that Permabond 910 would pass the stringent TML

requirement of the ASTM E595 standard.[1] Cyanoacrylate adhesives, in general, can exhibit

higher outgassing due to their moisture-initiated curing mechanism.[4]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow of the ASTM E595 outgassing test

protocol.
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Pre-Test Conditioning

Vacuum Chamber Test

Post-Test Measurement & Analysis

Start: Material Sample

Precondition Sample
(24h @ 50% RH)

Weigh Initial Sample Mass (Mi)

Place Sample in Vacuum Chamber
(24h @ 125°C, ≤ 5x10⁻⁵ torr)

Volatiles Outgas from Sample

Weigh Final Sample Mass (Mf)

Volatiles Condense on
Cooled Collector Plate (25°C)

Weigh Collector Plate with Condensate (Mc)

Calculate TML (%)
((Mi - Mf) / Mi) * 100

Calculate CVCM (%)
(Mc / Mi) * 100

Compare to Acceptance Criteria
(TML < 1%, CVCM < 0.1%)

Result: Pass

Meets Criteria

Result: Fail

Exceeds Criteria

Click to download full resolution via product page

ASTM E595 Experimental Workflow
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Conclusion and Recommendations
For applications highly sensitive to outgassing, particularly those requiring adherence to

standards like ASTM E595, Permabond 910 may not be the optimal choice due to the general

outgassing behavior of cyanoacrylate adhesives at elevated temperatures.

Recommendations for professionals in research and drug development:

Thorough Curing: If Permabond 910 is used in a vacuum environment at room temperature,

ensure a full and complete cure to minimize the initial outgassing of unreacted monomer and

moisture.[1]

Material Testing: For critical applications, it is strongly advised to have the specific batch of

Permabond 910, as cured in your process, tested for outgassing under your specific

operational conditions.

Alternative Adhesives: For applications requiring low outgassing at elevated temperatures,

consider adhesives specifically formulated and certified to meet ASTM E595, such as certain

epoxies or silicones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Permabond 910: An In-Depth Technical Guide to
Outgassing Properties in Vacuum Environments]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1167610#outgassing-properties-of-
permabond-910-in-vacuum-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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